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Abstract
This technical guide provides a summary of the available physical property data for 1,3-

diaminohexane (CAS No: 589-54-8). Due to a notable lack of experimentally determined data

for this specific isomer in publicly accessible literature, this document presents computed

properties for 1,3-diaminohexane. For comparative purposes, experimentally determined

physical properties for the common isomer, 1,6-diaminohexane (CAS No: 124-09-4), are also

provided. Furthermore, this guide outlines standardized experimental protocols for the

determination of key physical properties of liquid amines, which would be applicable to 1,3-

diaminohexane. A generalized workflow for boiling point determination is also presented in a

visual diagram.

Introduction
1,3-Diaminohexane is a diamine with the molecular formula C₆H₁₆N₂.[1] While its structural

isomer, 1,6-diaminohexane (hexamethylenediamine), is a widely used industrial chemical with

well-documented physical properties, there is a significant scarcity of experimental data for 1,3-

diaminohexane. This guide aims to collate the available computed data for 1,3-diaminohexane

and provide context through comparison with the experimentally verified data of its 1,6-isomer.

Additionally, it serves as a resource for researchers by detailing the standard methodologies for

determining the physical properties of such compounds.
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Physical Properties
The following sections present the available physical property data. It is critical to note the

distinction between the computed data for 1,3-diaminohexane and the experimental data for

1,6-diaminohexane.

Computed Physical Properties of 1,3-Diaminohexane
(CAS: 589-54-8)
The data in this table are computationally derived and have not been experimentally verified,

as per available public information.[1][2]

Property Value Source

Molecular Weight 116.2 g/mol [1][2]

Molecular Formula C₆H₁₆N₂ [1][2]

XLogP3-AA 0 [2]

Hydrogen Bond Donor Count 2 [2]

Hydrogen Bond Acceptor

Count
2 [2]

Rotatable Bond Count 4 [2]

Exact Mass 116.131348519 Da [2]

Monoisotopic Mass 116.131348519 Da [2]

Topological Polar Surface Area 52 Å² [2]

Heavy Atom Count 8 [2]

Complexity 45.8 [2]

Experimental Physical Properties of 1,6-Diaminohexane
(CAS: 124-09-4)
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This table summarizes the experimentally determined physical properties of the common

isomer, 1,6-diaminohexane, for comparative reference.

Property Value Source

Melting Point 39 to 42 °C [3]

Boiling Point 204.6 °C [3]

Density 0.84 g/mL [3]

Solubility in Water 490 g/L [3]

Appearance Colorless crystals [3]

Molar Mass 116.208 g·mol⁻¹ [3]

Experimental Protocols
The following are detailed methodologies for the determination of key physical properties of

liquid amines like 1,3-diaminohexane.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions to a liquid. For many

organic compounds, this is a sharp transition, and the melting point range can be an indicator

of purity.[4]

Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes,

thermometer.[4][5]

Procedure:

A small, finely powdered sample of the substance is packed into a thin-walled capillary

tube, sealed at one end.[5]

The capillary tube is placed in the heating block of the melting point apparatus, adjacent to

a calibrated thermometer.[6]
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The sample is heated at a controlled rate. An initial rapid heating can be used to determine

an approximate melting point.[4]

For an accurate measurement, the determination is repeated with a fresh sample, heating

slowly (approximately 1-2 °C per minute) as the temperature approaches the expected

melting point.[4]

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range, and the temperature at which the last solid particle melts is the end of

the range.[4]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Apparatus: Thiele tube or distillation apparatus, small test tube, capillary tube, thermometer,

heat source.[7]

Procedure (Thiele Tube Method):

A small amount of the liquid sample (a few milliliters) is placed in a small test tube.[7]

A capillary tube, sealed at one end, is inverted and placed in the test tube with the liquid.

[7]

The test tube is attached to a thermometer, and the assembly is placed in a Thiele tube

containing a high-boiling point oil.[7]

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample evenly.[8]

As the liquid heats, a stream of bubbles will emerge from the inverted capillary tube.

Heating is continued until a steady stream of bubbles is observed.[8]

The heat source is removed, and the apparatus is allowed to cool. The temperature at

which the bubbling stops and the liquid begins to be drawn into the capillary tube is

recorded as the boiling point.[8]
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Density Determination
Density is the mass of a substance per unit volume. For a liquid, it can be determined by

measuring the mass of a known volume.

Apparatus: Pycnometer (specific gravity bottle) or a graduated cylinder and an analytical

balance.[9]

Procedure (Pycnometer Method):

A clean, dry pycnometer is weighed accurately on an analytical balance.[10]

The pycnometer is filled with the liquid sample, ensuring there are no air bubbles. The

temperature of the liquid should be recorded.[10]

The filled pycnometer is weighed again.[10]

The mass of the liquid is determined by subtracting the mass of the empty pycnometer

from the mass of the filled pycnometer.

The volume of the pycnometer is known (it is calibrated).

The density is calculated by dividing the mass of the liquid by the volume of the

pycnometer.

Solubility Determination
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

The solubility of amines can be tested in water and various organic and acidic solutions.

Apparatus: Test tubes, graduated pipettes or cylinders, vortex mixer or stirring rods.

Procedure:

A measured amount of the solvent (e.g., 1 mL of water) is placed in a test tube.[11]

A small, measured amount of the amine (e.g., 0.05 mL for a liquid or 25 mg for a solid) is

added to the solvent.[11]
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The mixture is agitated vigorously.[11]

The solution is observed to determine if the amine has dissolved completely. If it has, it is

considered soluble.

This process can be repeated with different solvents (e.g., diethyl ether, 5% HCl solution)

to determine the solubility profile of the compound.[12] Amines, being basic, are expected

to be more soluble in acidic solutions due to the formation of an ammonium salt.[12]

Mandatory Visualization
The following diagram illustrates a generalized workflow for the determination of the boiling

point of a liquid sample using the Thiele tube method.

Sample Preparation Apparatus Setup Measurement Result

Place liquid sample in a small test tube Invert a sealed capillary tube into the sample Attach test tube to a thermometer Place assembly in a Thiele tube with oil Gently heat the side arm of the Thiele tube Observe a steady stream of bubbles from the capillary tube Remove heat and allow to cool Record temperature when liquid enters the capillary tube Boiling Point

Click to download full resolution via product page

Generalized workflow for boiling point determination.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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